N-cyclohexyl-2-methyl-3-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine

• IUPAC Name: N-cyclohexyl-11-methyl-10-phenyl-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraen-2-amine
• InChI: InChI=1S/C22H26N4/c1-15-20(16-9-4-2-5-10-16)22-24-19-14-8-13-18(19)21(26(22)25-15)23-17-11-6-3-7-12-17/h2,4-5,9-10,17,23H,3,6-8,11-14H2,1H3
• InChI Key: VSKLYQCNHJEXGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C4CCCC4=C2NC5CCCCC5
• Molecular Formula: C22H26N4
• Molecular Weight: 346.5 g/mol
• CAS No.: 900276-52-0

Description

N-cyclohexyl-2-methyl-3-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine is a useful research compound. Its molecular formula is C22H26N4 and its molecular weight is 346.478. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds like N-cyclohexyl-2-methyl-3-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine are synthesized through various chemical reactions, showcasing their versatile nature. The synthesis involves cyclocondensation of amines, aldehydes, and isocyanides in the presence of catalysts under solvent-free conditions, which highlights the efficiency and environmental friendliness of the process. These methods not only provide a pathway to create these compounds but also offer a platform for exploring their structural and chemical properties (Ghorbani‐Vaghei & Amiri, 2014).

Biological Activities

Research into these heterocyclic compounds extends into their potential biological activities, including their antimicrobial and anticancer properties. Studies have shown that certain derivatives exhibit significant activity against various microbial strains and cancer cell lines. This suggests their potential as therapeutic agents in treating infectious diseases and cancer. The exploration of these compounds' bioactivities provides insights into their pharmacophore sites, which are crucial for antitumor, antifungal, and antibacterial activities (Titi et al., 2020; El-Sawy et al., 2013).

Antimicrobial and Anticancer Applications

Further investigation into the antimicrobial and anticancer applications of these compounds reveals their effectiveness in inhibiting the growth of harmful bacteria and cancer cells. Their structural features play a significant role in their biological activities, providing a foundation for the development of new pharmaceuticals. This research underscores the importance of heterocyclic compounds in the search for new therapeutic agents (El‐Wahab et al., 2015; Rahmouni et al., 2016).